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Compound of Interest

Compound Name: 4,4'-Dibenzoylquinone Dioxime

Cat. No.: B089547

An In-Depth Technical Guide to the Physicochemical Properties of 4,4'-Dibenzoylquinone
Dioxime

Abstract

4,4'-Dibenzoylquinone Dioxime (CAS No. 120-52-5) is a significant organic compound with
diverse applications, ranging from a vulcanizing agent in the polymer industry to a specialized
reagent in analytical chemistry.[1][2] A comprehensive understanding of its physical and
chemical properties is paramount for its effective application and for ensuring safety in research
and development. This technical guide provides a detailed examination of the core
physicochemical and spectroscopic properties of 4,4'-Dibenzoylquinone Dioxime, intended
for researchers, chemists, and professionals in drug development and material science. The
guide synthesizes data on its chemical identity, physical characteristics, and spectroscopic
fingerprint, and includes detailed protocols for its characterization.

Introduction and Chemical Identity
Overview and Significance

4,4'-Dibenzoylquinone Dioxime, also known by synonyms such as p-Benzoquinone bis(O-
benzoyloxime) and Quinone Dioxime Dibenzoate, is a derivative of p-benzoquinone dioxime.[1]
[3] Its molecular structure, featuring two benzoyl groups attached to a quinone dioxime core,
imparts unique characteristics that make it valuable in several fields. Primarily, it functions as a
vulcanizing accelerator, particularly in the plastics and rubber industries.[2] Beyond material
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science, its ability to form colored complexes with metal ions makes it a useful chelating agent
and analytical reagent for spectrophotometric determination.[1] Furthermore, it serves as a
versatile building block in organic synthesis for creating more complex molecules.[1]

Chemical Structure and Identification

The structural foundation of this compound is a 1,4-benzoquinone dioxime core where the
hydrogen atoms of the oxime groups are substituted with benzoyl groups. This structure is key
to its reactivity and physical properties.
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Spectroscopic Workflow

Sample of 4,4'-Dibenzoylquinone Dioxime
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089547?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

